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Compound of Interest

Compound Name: Elucaine

. Get Quote

Cat. No.: B1671190

A definitive Safety Data Sheet (SDS) containing specific disposal procedures for Elucaine
(CAS No. 25314-87-8) is not readily available in public domains. This guide provides essential
information on the chemical properties of Elucaine and outlines general, robust procedures for
the safe handling and disposal of laboratory chemical waste. These protocols are based on
established safety guidelines and are intended to ensure the safety of researchers, scientists,
and drug development professionals.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on the disposal of Elucaine and to ensure full compliance
with all applicable regulations.

Chemical and Physical Properties of Elucaine

While a comprehensive SDS is unavailable, the following information has been compiled from
available chemical databases.

Property Value

CAS Number 25314-87-8

Molecular Formula C19H23NOz2

Molecular Weight 297.39 g/mol

Synonyms Benzenemethanol, .alpha.-

((diethylamino)methyl)-, benzoate (ester)
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General Laboratory Chemical Waste Disposal
Protocol

The following is a generalized protocol for the disposal of chemical waste in a laboratory
setting. This procedure should be adapted to comply with your institution's specific policies.

o Waste Identification and Segregation:
o Properly identify and classify all chemical waste.[1][2]

o Segregate waste into compatible categories to prevent dangerous reactions.[3][4][5]
Common segregation categories include:

» Halogenated Organic Solvents
= Non-Halogenated Organic Solvents
» Acids (pH < 2)
» Bases (pH > 12.5)
» Heavy Metal Solutions
= Oxidizers
» Reactives (e.g., water-reactive chemicals)

o Never mix incompatible waste streams.

» Container Management:
o Use appropriate, leak-proof, and chemically compatible containers for waste collection.

o Ensure all waste containers are clearly and accurately labeled with the words "Hazardous
Waste," the full chemical names of the contents, and the approximate percentages of each
component.

o Keep waste containers closed except when adding waste.
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o Do not overfill containers; leave at least 10% headspace to allow for expansion.

o Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling chemical waste. The level of PPE required

will depend on the hazards of the waste.

PPE Level Description Examples
Minimum protection for low- Safety glasses, gloves, lab
Level D .
hazard environments. coat, steel-toe boots.
Required when airborne Full-face air-purifying
Level C substances are present and respirator, chemical-resistant
identified. gloves and suit.
High level of respiratory Self-contained breathing
Level B protection with less skin apparatus (SCBA), hooded
protection needed. chemical-resistant clothing.
Highest level of respiratory, ]
) ] Fully encapsulated chemical-
skin, and eye protection for ] )
Level A and vapor-protective sulit,

highly toxic or unknown

substances.

SCBA.

o Storage and Disposal:

o Store hazardous waste in a designated, secure, and well-ventilated area.

o Arrange for waste pickup through your institution's EHS department. Do not dispose of

chemical waste down the drain or in the regular trash unless explicitly permitted by your

EHS department for specific, non-hazardous materials.

Experimental Workflow for Chemical Waste

Disposal
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General Chemical Waste Disposal Workflow

Identify Waste Chemical

'

Consult Safety Data Sheet (SDS)

SDS Available SDS Not Available

Determine Hazard Class SDS Unavailable?
(Flammable, Corrosive, Reactive, Toxic) Consult EHS Immediately

Segregate into Compatible
Waste Stream

Select Appropriate & Labeled

Waste Container Wear Appropriate PPE

Transfer Waste to Container

Store in Designated
Hazardous Waste Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste disposal.
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Emergency Procedures for Chemical Spills

In the event of a chemical spill, follow these general procedures.

o Alert personnel in the immediate area.

o Assess the spill. If the spill is large, involves highly toxic material, or you are unsure how to

proceed, evacuate the area and contact your institution's emergency number.

» Control the spill, if safe to do so, by using a spill kit with appropriate absorbent materials.

Work from the outside of the spill inward.

o Decontaminate the area after the spill has been absorbed.

o Collect and containerize all contaminated materials (absorbents, PPE, etc.) as hazardous

waste.

» Label the waste container and arrange for disposal through your EHS department.

Chemical Waste SQgIQgﬂtinl Guide

Waste Stream

Examples

Incompatible with

Acids

Hydrochloric acid, Sulfuric acid

Bases, Oxidizers, Flammable

liquids

Bases

Sodium hydroxide, Ammonium

hydroxide

Acids, Oxidizers

Flammable Liquids

Ethanol, Acetone, Toluene

Acids, Oxidizers

Oxidizers

Nitric acid, Perchloric acid

Organic solvents, Flammable

solids, Bases

Halogenated Solvents

Chloroform, Dichloromethane

Non-halogenated solvents (in

some protocols)

Non-Halogenated Solvents

Hexane, Ethyl acetate

Halogenated solvents (in some

protocols)
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This guide provides a framework for the safe handling and disposal of chemical waste. The
absence of a specific SDS for Elucaine underscores the critical importance of consulting with
your institution's EHS department before handling or disposing of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

